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Compound of Interest

Compound Name: Rheb inhibitor NR1

Cat. No.: B609643

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when working with potent, targeted compounds like the Rheb inhibitor
NR1. This guide provides essential, immediate safety and logistical information, including
detailed operational and disposal plans, to foster a secure research environment and build
unwavering trust in your laboratory practices. By adhering to these procedural, step-by-step
instructions, you can mitigate risks and ensure the integrity of your experiments.

Essential Safety and Handling Precautions

Rheb inhibitor NR1 is a small molecule compound designed to selectively block mTORC1
signaling by binding to Rheb.[1][2][3][4][5] While shipped as a non-hazardous chemical, its
potent biological activity necessitates careful handling to prevent accidental exposure and
ensure experimental accuracy.[1] All research compounds should be handled within a properly
equipped laboratory that meets established safety and ventilation standards.[6]

Personal Protective Equipment (PPE): A comprehensive assessment of the work area and
planned procedures is required to determine the appropriate level of PPE.[7] The minimum
required PPE for handling Rheb inhibitor NR1 includes:

o Lab Coat: A buttoned lab coat protects your body and clothing from potential spills.[8][9]

o Protective Eyewear: Safety glasses with side shields are the minimum requirement.[7][10]
For tasks with a higher risk of splashing, such as preparing stock solutions, chemical splash
goggles should be worn.[9][10]
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e Gloves: Disposable nitrile gloves are recommended for incidental contact.[7][9] It is

advisable to wear two pairs of gloves (double-gloving) when handling the solid compound or

concentrated stock solutions.[11] Gloves should be changed immediately if contaminated,

and hands should be washed thoroughly after removal.[7][12]

» Closed-Toe Shoes and Long Pants: These are required to protect the legs and feet from

potential spills.[8]

Quantitative Data Summary

For quick reference, the key quantitative information for Rheb inhibitor NR1 is summarized in

the table below.

Property Value Citations
Chemical Formula C25H19BrCI2N203S [1]
Molecular Weight 578.30 g/mol [11[3]
CAS Number 2216763-38-9 [1][3]
Appearance Solid powder [1]
Solubility Soluble in DMSO [1][13][14][15]
IC50 (Rheb-IVK assay) 2.1 pM [1][21[5][14]
Short-Term Storage Dry, dark, and at O - 4°C (days 1]

to weeks)
Long-Term Storage -20°C (months to years) [1][13]
Stock Solution Storage -20°C for up to 1 month, or [2][14]

-80°C for up to 6 months.

Experimental Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling Rheb inhibitor

NR1, from receiving the compound to its final disposal. Following these steps systematically

will minimize the risk of exposure and contamination.
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Caption: Workflow for Safe Handling of Rheb Inhibitor NR1.
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Detailed Experimental Protocols

1. Preparation of Stock Solution (e.g., 10 mM in DMSO):

Hazard Assessment: Before starting, review the potential hazards. As this involves handling
the pure solid compound, a ventilated enclosure (such as a chemical fume hood) is
recommended.

Don PPE: Wear a lab coat, double nitrile gloves, and chemical splash goggles.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of Rheb inhibitor NR1 solid powder into the tube.

Solubilization: In the fume hood, add the calculated volume of anhydrous DMSO to the tube.
To enhance solubility, the solution can be gently heated to 37°C or sonicated.[14]

Storage: Once fully dissolved, aliquot the stock solution into smaller, clearly labeled, single-
use volumes to avoid repeated freeze-thaw cycles.[14] Store at -20°C or -80°C.[2][14]

. Preparation of Working Dilutions:
Don PPE: Wear a lab coat, nitrile gloves, and safety glasses.

Dilution: Based on your experimental needs, dilute the stock solution with the appropriate
cell culture medium or buffer.

Mixing: Gently vortex or pipette up and down to ensure the working solution is
homogeneous.

Disposal Plan

Proper disposal of chemical waste is crucial to protect researchers and the environment.[6]

o Solid Waste: All disposable materials that have come into contact with Rheb inhibitor NR1,

including pipette tips, microcentrifuge tubes, and contaminated gloves, should be collected in
a designated, clearly labeled hazardous chemical waste container.
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 Liquid Waste: Unused or expired stock solutions and working dilutions should be collected in
a separate, sealed, and clearly labeled hazardous liquid chemical waste container. Never
pour chemical solutions down the drain.[6]

o Decontamination: After handling the compound, decontaminate all work surfaces and
equipment with an appropriate solvent or disinfectant.[6]

o Final Disposal: All hazardous waste must be disposed of through your institution's approved
chemical waste management program, in accordance with local and national environmental
regulations.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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